N-cycloheptyl-2-[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]acetamide

• IUPAC Name: N-cycloheptyl-2-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C22H33N3O/c26-22(23-21-12-6-1-2-7-13-21)19-25-17-15-24(16-18-25)14-8-11-20-9-4-3-5-10-20/h3-5,8-11,21H,1-2,6-7,12-19H2,(H,23,26)/b11-8+
• InChI Key: FBYCFUIDLBWRNQ-DHZHZOJOSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)CN2CCN(CC2)CC=CC3=CC=CC=C3
• Isomeric SMILES: C1CCCC(CC1)NC(=O)CN2CCN(CC2)C/C=C/C3=CC=CC=C3
• Molecular Formula: C22H33N3O
• Molecular Weight: 355.5 g/mol

Description

N-cycloheptyl-2-[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]acetamide, also known as JNJ-42165279, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to a class of drugs known as piperazine derivatives, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The mechanism of action of N-cycloheptyl-2-[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]acetamide involves the inhibition of dopamine D3 receptors, which are predominantly expressed in the mesolimbic and mesocortical pathways of the brain. By blocking these receptors, this compound reduces the release of dopamine, a neurotransmitter that is involved in reward and motivation pathways. This mechanism of action makes this compound a potential therapeutic agent for addiction and other neuropsychiatric disorders.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in animal models. These include decreased locomotor activity, reduced self-administration of drugs of abuse, and increased social interaction. This compound has also been found to modulate the activity of several neurotransmitter systems, including dopamine, glutamate, and GABA.

Advantages and Limitations for Lab Experiments

N-cycloheptyl-2-[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]acetamide has several advantages for use in lab experiments. It is a highly selective antagonist of the dopamine D3 receptor, which reduces the potential for off-target effects. This compound also has good pharmacokinetic properties, including good brain penetration and a long half-life. However, the limitations of this compound include its high cost and limited availability, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for research on N-cycloheptyl-2-[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]acetamide. These include further investigation of its potential therapeutic applications in addiction and other neuropsychiatric disorders. Additionally, the development of more potent and selective dopamine D3 receptor antagonists may lead to improved therapeutic outcomes. Finally, the use of this compound in combination with other drugs may lead to synergistic effects and improved therapeutic outcomes.

Synthesis Methods

The synthesis of N-cycloheptyl-2-[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]acetamide involves several steps, including the reaction of 4-(3-phenyl-2-propen-1-yl)-1-piperazine with cycloheptylamine and subsequent acetylation of the resulting compound. The final product is obtained through crystallization and purification processes.

Scientific Research Applications

N-cycloheptyl-2-[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]acetamide has shown promising results in several scientific studies, particularly in the field of neuroscience. This compound has been found to act as a selective antagonist of the dopamine D3 receptor, which is implicated in several neuropsychiatric disorders, including addiction and schizophrenia. This compound has also been shown to have anxiolytic and antidepressant effects in animal models.